Cas no 2097998-25-7 ((3-(Hydroxymethyl)-4-methylpyrrolidin-1-yl)(pyrrolidin-3-yl)methanone)

• Product Name: (3-(Hydroxymethyl)-4-methylpyrrolidin-1-yl)(pyrrolidin-3-yl)methanone
• CAS No: 2097998-25-7
• MF: C₁₁H₂₀N₂O₂
• MW: 212.288702964783
• CID: 5727102
• PubChem ID: 121202561
• Update Time: 2025-08-04

(3-(Hydroxymethyl)-4-methylpyrrolidin-1-yl)(pyrrolidin-3-yl)methanone Chemical and Physical Properties

Names and Identifiers

• 2097998-25-7
• (3-(hydroxymethyl)-4-methylpyrrolidin-1-yl)(pyrrolidin-3-yl)methanone
• [3-(hydroxymethyl)-4-methylpyrrolidin-1-yl]-pyrrolidin-3-ylmethanone
• starbld0015311
• AKOS026710744
• F1907-6375
• Methanone, [3-(hydroxymethyl)-4-methyl-1-pyrrolidinyl]-3-pyrrolidinyl-
• (3-(Hydroxymethyl)-4-methylpyrrolidin-1-yl)(pyrrolidin-3-yl)methanone

• Inchi： 1S/C11H20N2O2/c1-8-5-13(6-10(8)7-14)11(15)9-2-3-12-4-9/h8-10,12,14H,2-7H2,1H3
• InChI Key： QCCOXGYVEYMTOS-UHFFFAOYSA-N
• SMILES： OCC1CN(C(C2CNCC2)=O)CC1C

Computed Properties

• Exact Mass: 212.152477885g/mol
• Monoisotopic Mass: 212.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.115±0.06 g/cm3(Predicted)
• Boiling Point: 390.3±27.0 °C(Predicted)
• pka: 14.93±0.10(Predicted)

Additional information on (3-(Hydroxymethyl)-4-methylpyrrolidin-1-yl)(pyrrolidin-3-yl)methanone

The Comprehensive Overview of (3-(Hydroxymethyl)-4-methylpyrrolidin-1-yl)(pyrrolidin-3-yl)methanone

(3-(Hydroxymethyl)-4-methylpyrrolidin-1-yl)(pyrrolidin-3-yl)methanone, a compound with the CAS number 2097998-25-7, is a fascinating molecule that has garnered attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a pyrrolidine ring system and a hydroxymethyl group, making it a valuable subject for research and development in various applications.

The molecular structure of this compound is notable for its pyrrolidine moiety, which is a five-membered ring containing four carbon atoms and one nitrogen atom. The presence of the hydroxymethyl group adds complexity to the molecule, enhancing its potential for interaction with biological systems. Recent studies have highlighted the importance of such structural features in drug design, particularly in the development of bioactive compounds with therapeutic potential.

One of the most intriguing aspects of this compound is its versatility in chemical synthesis. Researchers have explored various methods to synthesize this molecule, including nucleophilic substitution and condensation reactions. These methods not only demonstrate the feasibility of producing the compound on a large scale but also open avenues for modifying its structure to enhance its properties further. For instance, substituting different groups on the pyrrolidine ring can lead to derivatives with improved solubility or bioavailability.

In terms of applications, this compound has shown promise in several areas. In the pharmaceutical industry, it has been investigated as a potential lead compound for drug development. Its ability to interact with specific biological targets makes it a candidate for treating various diseases, including neurodegenerative disorders and inflammatory conditions. Recent advancements in computational chemistry have enabled researchers to model the interactions between this compound and its biological targets, providing insights into its mechanism of action.

Beyond pharmacology, this compound has also found applications in materials science. Its unique chemical properties make it suitable for use in polymer synthesis and as an additive in industrial processes. For example, studies have shown that incorporating this compound into polymer matrices can improve their mechanical properties and thermal stability. This dual functionality underscores its importance as a versatile building block in chemical research.

Recent research has also focused on understanding the environmental impact of this compound. As industries increasingly prioritize sustainability, there is growing interest in developing eco-friendly synthesis routes and assessing the biodegradability of such compounds. Preliminary studies suggest that this compound exhibits moderate biodegradability under specific environmental conditions, which is a positive indicator for its sustainable use.

In conclusion, (3-(Hydroxymethyl)-4-methylpyrrolidin-1-yl)(pyrrolidin-3-yl)methanone is a multifaceted compound with significant potential across various scientific disciplines. Its unique structure, versatile synthesis methods, and diverse applications make it a subject of ongoing research interest. As advancements in chemical technology continue to unfold, this compound is likely to play an increasingly important role in both academic and industrial settings.